Cas no 864246-86-6 (Carbamic acid, [3-(1-azetidinyl)-3-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, [3-(1-azetidinyl)-3-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 864246-86-6
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• CID: 1856188
• PubChem ID: 57677333
• Update Time: 2025-04-21

Carbamic acid, [3-(1-azetidinyl)-3-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [3-(1-azetidinyl)-3-oxopropyl]-, 1,1-dimethylethyl ester
• 864246-86-6
• DB-388145
• VORZXHBLIBFACP-UHFFFAOYSA-N
• SCHEMBL13861254
• tert-Butyl (3-azetidin-1yl-3-oxopropyl)carbamate
• tert-butyl (3-(azetidin-1-yl)-3-oxopropyl)carbamate
• tert-butyl (3-azetidin-1-yl-3-oxopropyl)carbamate

• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)12-6-5-9(14)13-7-4-8-13/h4-8H2,1-3H3,(H,12,15)
• InChI Key： VORZXHBLIBFACP-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1CCC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 228.14739250Da
• Monoisotopic Mass: 228.14739250Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 58.6Ų